molecular formula C12H12O4 B8587152 5,6-Dihydro-4-hydroxy-6-(4-methoxyphenyl)-2H-pyran-2-one CAS No. 169601-33-6

5,6-Dihydro-4-hydroxy-6-(4-methoxyphenyl)-2H-pyran-2-one

Cat. No.: B8587152
CAS No.: 169601-33-6
M. Wt: 220.22 g/mol
InChI Key: WTBZMXRUPPBURR-UHFFFAOYSA-N
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Description

5,6-Dihydro-4-hydroxy-6-(4-methoxyphenyl)-2H-pyran-2-one is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Properties

CAS No.

169601-33-6

Molecular Formula

C12H12O4

Molecular Weight

220.22 g/mol

IUPAC Name

4-hydroxy-2-(4-methoxyphenyl)-2,3-dihydropyran-6-one

InChI

InChI=1S/C12H12O4/c1-15-10-4-2-8(3-5-10)11-6-9(13)7-12(14)16-11/h2-5,7,11,13H,6H2,1H3

InChI Key

WTBZMXRUPPBURR-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2CC(=CC(=O)O2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The title compound was prepared as described in General Method 1 using 5 mL of methyl acetoacetate, 2.0 g of NaH 60% dispersion in oil, 25 mL of 2.0M n-butyl lithium in hexane, 7.0 mL of 4-methoxybenzaldehyde and 150 mL of tetrahydrofuran. After addition of the aldehyde, the reaction was stirred for 15 minutes at 0° C. then allowed to warm to room temperature overnight. The crude product was triturated from diethyl ether to afford a solid (m.p.159°-162° C. (dec.)). 1H NMR (CDCl3) δ 2.91 (dd, 2 H), 3.57 (dd, 2 H), 3.83 (s, 3 H), 5.66 (dd, 1 H), 6.93-6.97 (m, 2 H), 7.30-7.34 (m, 2 H).
Quantity
5 mL
Type
reactant
Reaction Step One
Name
Quantity
2 g
Type
reactant
Reaction Step Two
Quantity
25 mL
Type
reactant
Reaction Step Three
[Compound]
Name
aldehyde
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
7 mL
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Quantity
150 mL
Type
solvent
Reaction Step Seven

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